Cas no 1209787-10-9 ({8-propyl-8-azabicyclo3.2.1octan-3-yl}methanol)

• Product Name: {8-propyl-8-azabicyclo3.2.1octan-3-yl}methanol
• CAS No: 1209787-10-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD13196415
• CID: 5216027
• Update Time: 2025-08-01

{8-propyl-8-azabicyclo3.2.1octan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8-propyl-8-azabicyclo[3.2.1]octan-3-yl}methanol
• {8-propyl-8-azabicyclo3.2.1octan-3-yl}methanol

• MDL： MFCD13196415
• Inchi： 1S/C11H21NO/c1-2-5-12-10-3-4-11(12)7-9(6-10)8-13/h9-11,13H,2-8H2,1H3
• InChI Key： ZSTAFUBLHLXICR-UHFFFAOYSA-N
• SMILES： OCC1CC2CCC(C1)N2CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5

Additional information on {8-propyl-8-azabicyclo3.2.1octan-3-yl}methanol

{8-propyl-8-azabicyclo[3.2.1]octan-3-yl}methanol (CAS No: 1209787-10-9)

{8-propyl-8-azabicyclo[3.2.1]octan-3-yl}methanol, also known by its CAS number 1209787-10-9, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in drug discovery and materials science. The structure of this molecule consists of an azabicyclo[3.2.1]octane framework, with a propyl group attached at the 8-position and a hydroxymethyl group at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of {8-propyl-8-azabicyclo[3.2.1]octan-3-yl}methanol involves a multi-step process that typically begins with the preparation of the bicyclic core. Recent advancements in asymmetric synthesis have enabled the construction of this core with high enantioselectivity, which is crucial for its application in chiral drug development. Researchers have employed various strategies, including ring-closing metathesis and enzymatic catalysis, to optimize the synthesis pathway and improve yields.

One of the most intriguing aspects of this compound is its potential as a chiral auxiliary in asymmetric catalysis. The rigid bicyclic structure provides excellent steric control, making it an ideal candidate for inducing high enantioselectivity in various reactions, such as aldol additions and Michael additions. Recent studies have demonstrated that this compound can be used as a ligand in transition metal-catalyzed reactions, leading to the formation of enantiopure products with unprecedented efficiency.

In addition to its role in catalysis, {8-propyl-8-azabicyclo[3.2.1]octan-3-yl}methanol has shown promise in medicinal chemistry applications. Its ability to form hydrogen bonds and its rigid structure make it an attractive candidate for drug design targeting various therapeutic areas, including central nervous system disorders and cancer. Preclinical studies have highlighted its potential as a lead compound for developing novel bioactive agents with improved pharmacokinetic properties.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on modifying the substituents on the bicyclic framework to enhance its bioavailability and stability in vivo. For instance, researchers have explored the substitution of the propyl group with other alkyl chains or functional groups to improve solubility and permeability across biological membranes. These modifications have led to derivatives with enhanced pharmacokinetic profiles, paving the way for their potential use in clinical applications.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the interaction of this compound with target proteins at atomic resolution. These studies have revealed that the bicyclic framework can bind effectively to specific pockets on protein surfaces, suggesting its potential as a template for designing small-molecule inhibitors or agonists.

In conclusion, {8-propyl-8-azabicyclo[3.2.1]octan-3-y}methanol (CAS No: 1209787_10_9) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset in the development of novel chemical entities with therapeutic relevance.